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Compound of Interest

Compound Name: LY2119620

Cat. No.: B15620670 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of the research compound LY2119620, a thienopyridine derivative, is

critical to ensure laboratory safety, environmental protection, and regulatory compliance. In the

absence of a specific Safety Data Sheet (SDS) for LY2119620, this guidance is based on

established protocols for general chemical waste management and safety data for structurally

related thienopyridine compounds, such as prasugrel and ticlopidine. These related

compounds are known to be harmful if swallowed, can cause organ damage through prolonged

exposure, and are toxic to aquatic life with long-lasting effects.[1][2] Therefore, LY2119620
should be treated as hazardous chemical waste.

Quantitative Hazard Data for Structurally Related
Compounds
To provide a clear reference for the potential hazards of LY2119620, the following table

summarizes key data for related thienopyridine compounds. This information should guide the

handling and disposal procedures.
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Parameter Hazard Classification Source

Prasugrel
Acute toxicity (oral), Category

4 (Harmful if swallowed)
[1]

Specific target organ toxicity –

Repeated exposure, Category

1

[1]

Toxic to aquatic life with long-

lasting effects
[2]

Ticlopidine
Very toxic to aquatic life with

long-lasting effects
[3]

Causes serious eye damage [3]

Harmful if swallowed [3]

Experimental Protocols for Disposal
The following step-by-step protocol must be followed for the disposal of LY2119620 and any

materials contaminated with it.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling LY2119620 waste.

2. Waste Segregation:

LY2119620 waste must be segregated from general, non-hazardous, and biological waste

streams.

Do not mix LY2119620 waste with incompatible chemicals.

3. Containerization:

Solid Waste:
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Place solid LY2119620, along with any contaminated materials (e.g., weighing papers,

pipette tips, gloves, and empty vials), into a designated, sealable, and clearly labeled

hazardous waste container.

Liquid Waste:

Solutions containing LY2119620 must not be disposed of down the sink or drain.

Collect all liquid waste in a sealed, leak-proof, and chemically compatible hazardous

waste container.

4. Labeling:

All hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The chemical name: "LY2119620"

The primary hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

5. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area.

Ensure the storage area is away from drains, sources of ignition, and general laboratory

traffic.

Follow all institutional guidelines for the storage of hazardous chemical waste.

6. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Do not attempt to dispose of LY2119620 waste through regular trash or other non-compliant

methods.

Visual Guidance for Disposal Workflow
The following diagram illustrates the decision-making process and procedural workflow for the

proper disposal of LY2119620.
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LY2119620 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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